N-[3-(dimethylamino)-2-methylpropyl]-2-thiophenecarboxamide

• IUPAC Name: N-[3-(dimethylamino)-2-methylpropyl]thiophene-2-carboxamide
• InChI: InChI=1S/C11H18N2OS/c1-9(8-13(2)3)7-12-11(14)10-5-4-6-15-10/h4-6,9H,7-8H2,1-3H3,(H,12,14)
• InChI Key: IUDYBWHGRVWQFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=CS1)CN(C)C
• Molecular Formula: C11H18N2OS
• Molecular Weight: 226.34 g/mol

Description

N-[3-(dimethylamino)-2-methylpropyl]-2-thiophenecarboxamide, also known as TAK-659, is a small molecule inhibitor that targets the Bruton's tyrosine kinase (BTK) pathway. BTK is a key enzyme involved in B-cell receptor signaling, and its inhibition has been shown to be effective in the treatment of B-cell malignancies. TAK-659 has shown promise in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

N-[3-(dimethylamino)-2-methylpropyl]-2-thiophenecarboxamide binds to the active site of BTK, preventing its activation and downstream signaling. This results in decreased activation of NF-κB and other transcription factors that are essential for the survival and proliferation of malignant B-cells.
Biochemical and Physiological Effects:
In preclinical studies, N-[3-(dimethylamino)-2-methylpropyl]-2-thiophenecarboxamide has been shown to decrease the proliferation and survival of malignant B-cells. Additionally, N-[3-(dimethylamino)-2-methylpropyl]-2-thiophenecarboxamide has been shown to enhance the activity of other chemotherapeutic agents, such as venetoclax, in preclinical models of CLL.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(dimethylamino)-2-methylpropyl]-2-thiophenecarboxamide is its specificity for BTK, which reduces off-target effects. However, a limitation of N-[3-(dimethylamino)-2-methylpropyl]-2-thiophenecarboxamide is its relatively short half-life, which may require frequent dosing in clinical settings.

Future Directions

For N-[3-(dimethylamino)-2-methylpropyl]-2-thiophenecarboxamide research include evaluating its efficacy in combination with other chemotherapeutic agents, as well as in other B-cell malignancies. Additionally, further studies are needed to determine the optimal dosing and schedule of N-[3-(dimethylamino)-2-methylpropyl]-2-thiophenecarboxamide in clinical settings.

Synthesis Methods

The synthesis of N-[3-(dimethylamino)-2-methylpropyl]-2-thiophenecarboxamide involves several steps, including the reaction of 2-aminothiophene with 3-chloro-2-methylpropylamine to form the intermediate 2-(3-chloro-2-methylpropyl)thiophene. This intermediate is then reacted with dimethylamine to form the final product, N-[3-(dimethylamino)-2-methylpropyl]-2-thiophenecarboxamide.

Scientific Research Applications

N-[3-(dimethylamino)-2-methylpropyl]-2-thiophenecarboxamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL) and non-Hodgkin lymphoma (NHL). In these studies, N-[3-(dimethylamino)-2-methylpropyl]-2-thiophenecarboxamide has been shown to inhibit BTK signaling, resulting in decreased proliferation and survival of malignant B-cells.